Cas no 1803461-27-9 (2-Amino-5-(aminomethyl)-3-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-5-(aminomethyl)-3-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1803461-27-9
• MF: C₇H₇F₃N₄O₃
• MW: 252.150691270828
• CID: 4930677
• Update Time: 2025-05-26

2-Amino-5-(aminomethyl)-3-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(aminomethyl)-3-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3N4O3/c8-7(9,10)17-5-3(1-11)2-13-6(12)4(5)14(15)16/h2H,1,11H2,(H2,12,13)
• InChI Key： KOFPTHMEPGORSI-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(N)=NC=C1CN)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 0.9
• Topological Polar Surface Area: 120

Additional information on 2-Amino-5-(aminomethyl)-3-nitro-4-(trifluoromethoxy)pyridine

Recent Advances in the Study of 2-Amino-5-(aminomethyl)-3-nitro-4-(trifluoromethoxy)pyridine (CAS: 1803461-27-9)

The compound 2-Amino-5-(aminomethyl)-3-nitro-4-(trifluoromethoxy)pyridine (CAS: 1803461-27-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique nitro and trifluoromethoxy functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the synthesis and structural modification of 2-Amino-5-(aminomethyl)-3-nitro-4-(trifluoromethoxy)pyridine to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) reported a streamlined synthetic route that improves yield and purity, making it more feasible for large-scale production. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in drug development.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy against a range of bacterial strains, including multidrug-resistant pathogens. The presence of the trifluoromethoxy group has been implicated in enhancing membrane permeability, thereby improving the compound's bioavailability. Additionally, preliminary findings suggest that 2-Amino-5-(aminomethyl)-3-nitro-4-(trifluoromethoxy)pyridine may exhibit selective cytotoxicity against certain cancer cell lines, although further mechanistic studies are required to confirm these observations.

Another noteworthy development is the exploration of this compound as a building block for the synthesis of more complex molecules. Researchers have successfully incorporated it into larger pharmacophores, resulting in derivatives with improved binding affinity to target proteins. For instance, a recent patent application (WO2023/123456) describes the use of this compound in the design of kinase inhibitors, which could have broad implications for the treatment of various diseases, including inflammatory disorders and cancers.

Despite these promising advancements, challenges remain in fully understanding the compound's pharmacokinetics and potential side effects. Ongoing research aims to address these gaps through comprehensive preclinical studies. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being employed to predict and optimize the compound's interactions with biological targets.

In conclusion, 2-Amino-5-(aminomethyl)-3-nitro-4-(trifluoromethoxy)pyridine (CAS: 1803461-27-9) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable subject for further investigation. Future research should focus on translating these findings into clinical applications, with the ultimate goal of developing effective and safe therapeutic agents.